1-[3-(1H-indol-4-yl)phenyl]ethanone
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-[3-(1H-Indol-4-yl)phenyl]ethanone is a substituted acetophenone derivative featuring an indole ring system attached to a phenyl group at the 4-position.
Key structural attributes of 1-[3-(1H-Indol-4-yl)phenyl]ethanone include:
- Core structure: A phenyl ring substituted with an acetyl group (ethanone) at position 1.
- Indole substitution: The indole ring is attached at the phenyl ring’s 3-position, with the indole nitrogen at the 4-position (distinct from more common 3-indolyl derivatives).
Properties
IUPAC Name |
1-[3-(1H-indol-4-yl)phenyl]ethanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13NO/c1-11(18)12-4-2-5-13(10-12)14-6-3-7-16-15(14)8-9-17-16/h2-10,17H,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHVWYWMZULWHIV-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=CC(=C1)C2=C3C=CNC3=CC=C2 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13NO | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
The synthesis of 1-[3-(1H-indol-4-yl)phenyl]ethanone can be achieved through several synthetic routes. One common method involves the reaction of 3-(1H-indol-4-yl)benzaldehyde with an appropriate acetylating agent under acidic conditions. The reaction typically proceeds through the formation of an intermediate imine, which is subsequently hydrolyzed to yield the desired ethanone derivative. Industrial production methods often involve the use of catalysts to enhance the reaction rate and yield.
Chemical Reactions Analysis
1-[3-(1H-indol-4-yl)phenyl]ethanone undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.
Reduction: Reduction reactions can convert the ethanone group to an alcohol.
Substitution: Electrophilic substitution reactions are common due to the electron-rich nature of the indole ring. Common reagents include halogens and nitrating agents.
Condensation: The compound can participate in condensation reactions to form larger, more complex molecules.
Scientific Research Applications
1-[3-(1H-indol-4-yl)phenyl]ethanone has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and as a precursor in the synthesis of dyes and pigments.
Mechanism of Action
The mechanism of action of 1-[3-(1H-indol-4-yl)phenyl]ethanone involves its interaction with specific molecular targets. The indole ring system allows the compound to bind to various receptors and enzymes, modulating their activity. This interaction can lead to changes in cellular processes, such as apoptosis or cell proliferation, depending on the specific target and pathway involved.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares 1-[3-(1H-Indol-4-yl)phenyl]ethanone with structurally or functionally related compounds, based on available evidence:
Key Comparative Insights:
Indole Position and Bioactivity: Compounds with indole at the 3-position (e.g., 1-(1H-Indol-3-yl)-2-phenylethanone) are more common in literature, but substitution at the 4-position (as in the target compound) may alter electronic properties and receptor interactions. For example, 4-indolyl derivatives are less explored but could exhibit unique solubility or binding profiles .
Functional Group Modifications: The presence of sulfonyl groups (e.g., 1-(1H-Indol-3-yl)-2-(phenylsulfonyl)ethanone) increases toxicity (H302, H315) but enhances stability in synthetic applications . Hydroxyl or methoxy substitutions (e.g., PY-3, VIa) improve antifungal efficacy and solubility, as seen in marine-derived metabolites and Schiff base derivatives .
Biological Activity Trends: Antifungal activity is prominent in Schiff base derivatives (VIa), whereas antibacterial activity is linked to quinoline-amino acetophenones . Synthetic cannabinoids (e.g., JWH-201 analogs) demonstrate how alkyl chain length and aryl substitutions modulate receptor affinity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
